Cas no 18871-31-3 (2-(2-chloroacetamido)-N-(4-chlorophenyl)benzamide)

• Product Name: 2-(2-chloroacetamido)-N-(4-chlorophenyl)benzamide
• CAS No: 18871-31-3
• MF: C₁₅H₁₂Cl₂N₂O₂
• MW: 323.173981666565
• CID: 3155231
• PubChem ID: 16226842
• Update Time: 2025-10-29

2-(2-chloroacetamido)-N-(4-chlorophenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-[(chloroacetyl)amino]-N-(4-chlorophenyl)benzamide
• 2-(2-chloroacetamido)-N-(4-chlorophenyl)benzamide
• 2-[(2-chloroacetyl)amino]-N-(4-chlorophenyl)benzamide
• EN300-18522
• Z62470980
• CS-0237545
• AKOS000118153
• G38064
• 18871-31-3

• Inchi： 1S/C15H12Cl2N2O2/c16-9-14(20)19-13-4-2-1-3-12(13)15(21)18-11-7-5-10(17)6-8-11/h1-8H,9H2,(H,18,21)(H,19,20)
• InChI Key： XQHYCOJRNAZHKE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NC(C1C=CC=CC=1NC(CCl)=O)=O

Computed Properties

• Exact Mass: 322.0275830Da
• Monoisotopic Mass: 322.0275830Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 58.2Ų

Additional information on 2-(2-chloroacetamido)-N-(4-chlorophenyl)benzamide

Introduction to 2-(2-chloroacetamido)-N-(4-chlorophenyl)benzamide (CAS No. 18871-31-3) and Its Recent Applications in Chemical Biology

2-(2-chloroacetamido)-N-(4-chlorophenyl)benzamide, identified by the chemical compound code CAS No. 18871-31-3, is a specialized organic molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the class of benzamide derivatives, characterized by its amide functional groups and halogenated aromatic rings, which contribute to its unique chemical properties and biological activities. The presence of both chloro substituents in its structure enhances its reactivity and potential utility in synthetic chemistry and drug development.

The molecular structure of 2-(2-chloroacetamido)-N-(4-chlorophenyl)benzamide consists of a benzene ring substituted with a chloro group at the para position relative to an amide linkage. The amide group is further modified by a chloroacetamido moiety at one end and a 4-chlorophenyl group at the other. This arrangement imparts distinct electronic and steric properties, making it a versatile scaffold for designing molecules with tailored biological functions.

In recent years, 2-(2-chloroacetamido)-N-(4-chlorophenyl)benzamide has been extensively studied for its potential applications in medicinal chemistry. The compound's ability to interact with biological targets such as enzymes and receptors has been explored in various preclinical studies. Researchers have found that modifications to the chloro substituents can significantly alter the pharmacokinetic and pharmacodynamic profiles of the molecule, leading to enhanced efficacy and reduced toxicity.

One of the most compelling aspects of 2-(2-chloroacetamido)-N-(4-chlorophenyl)benzamide is its role as a key intermediate in the synthesis of more complex pharmaceutical agents. Its structural features allow for further functionalization, enabling chemists to develop novel compounds with specific therapeutic effects. For instance, derivatives of this molecule have shown promise in inhibiting certain enzymes involved in inflammatory pathways, making them attractive candidates for treating conditions such as arthritis and autoimmune disorders.

Recent advancements in computational chemistry have facilitated the design of optimized derivatives of 2-(2-chloroacetamido)-N-(4-chlorophenyl)benzamide. By leveraging machine learning algorithms and molecular docking techniques, researchers can predict how different structural modifications will affect the compound's biological activity. This approach has led to the identification of several potent analogs with improved binding affinity and selectivity for target proteins.

The synthesis of 2-(2-chloroacetamido)-N-(4-chlorophenyl)benzamide involves multi-step organic reactions, typically starting from commercially available precursors such as 4-chlorobenzoyl chloride and 2-aminoethyl chloride. The reaction sequence often includes condensation reactions followed by purification steps to isolate the desired product. The use of advanced synthetic methodologies ensures high yields and purity, which are critical for pharmaceutical applications.

From a biochemical perspective, 2-(2-chloroacetamido)-N-(4-chlorophenyl)benzamide exhibits interesting interactions with biological systems. Studies have demonstrated that it can modulate the activity of certain proteases, which are enzymes responsible for catalyzing peptide bond hydrolysis in proteins. By inhibiting these proteases, the compound may help regulate cellular processes involved in inflammation and tissue repair.

The pharmacological profile of 2-(2-chloroacetamido)-N-(4-chlorophenyl)benzamide has been further investigated in cell-based assays. Researchers have observed that it can induce apoptosis in cancer cell lines while showing minimal toxicity toward healthy cells. This selective toxicity makes it a promising candidate for developing anticancer therapies. Additionally, its ability to cross cell membranes suggests potential applications in drug delivery systems designed to target specific tissues or organs.

Another area where CAS No. 18871-31-3 has made significant contributions is in the development of agrochemicals. Certain derivatives of this compound have exhibited herbicidal properties, offering new solutions for crop protection against invasive weeds without harming beneficial plants. This dual functionality underscores the versatility of benzamide derivatives as molecular tools in both medicine and agriculture.

The regulatory landscape for compounds like CAS No. 18871-31-3 is continually evolving to ensure safety and efficacy across different applications. Regulatory agencies require comprehensive toxicological studies before approving new drugs or agrochemicals derived from such molecules. These studies evaluate potential side effects, environmental impact, and long-term exposure risks to ensure public health is protected.

In conclusion, CAS No. 18871-31-3, or 2-(2-chloroacetamido)-N-(4-chlorophenyl)benzamide, represents a fascinating example of how structural complexity can be leveraged to develop molecules with diverse biological activities. Its applications span pharmaceuticals, agrochemicals, and synthetic chemistry, highlighting its importance as a research tool and potential therapeutic agent. As scientific understanding advances, further exploration into this compound's properties promises to yield even more innovative uses in chemical biology and beyond.